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Compound of Interest

Compound Name: PRXS571

Cat. No.: B12363096

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
PRXS571 is a potent small molecule modulator of the neuronal Integrated Stress Response

(ISR), a critical cellular pathway involved in maintaining homeostasis under various stress

conditions. Specifically, PRXS571 functions as an activator of the eukaryotic initiation factor 2B

(eIF2B), a key regulator of protein synthesis. Dysregulation of the ISR has been implicated in a

variety of neurodegenerative diseases, making PRXS571 a valuable tool for research in this

area. These application notes provide detailed protocols for the preparation of PRXS571 stock

solutions to ensure accurate and reproducible experimental outcomes.

Data Presentation
A summary of the key quantitative data for PRXS571 is presented in the table below for easy

reference.
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Property Value Source

Molecular Formula C₂₃H₂₃Cl₂FN₄O₃ MedChemExpress

Molecular Weight 493.36 g/mol MedChemExpress

Primary Target
Eukaryotic Initiation Factor 2B

(eIF2B)
MedChemExpress

Mechanism of Action
Activator of the Integrated

Stress Response (ISR)
[1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) General Practice

Recommended Storage Refer to Certificate of Analysis [1]

Experimental Protocols
Preparing a PRXS571 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of PRXS571 in Dimethyl

Sulfoxide (DMSO). It is crucial to use high-purity, anhydrous DMSO to ensure the stability of

the compound.

Materials:

PRXS571 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:
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Equilibrate PRXS571 to Room Temperature: Before opening, allow the vial of PRXS571
powder to equilibrate to room temperature for at least 20-30 minutes. This prevents

condensation from forming inside the vial, which can affect the stability of the compound.

Weigh PRXS571: Carefully weigh out the desired amount of PRXS571 powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 4.93 mg of PRXS571.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 493.36 g/mol = 4.93 mg

Dissolve in DMSO: Add the appropriate volume of anhydrous DMSO to the vial containing

the weighed PRXS571 powder. For a 10 mM stock solution with 4.93 mg of PRXS571, add 1

mL of DMSO.

Ensure Complete Dissolution: Tightly cap the vial and vortex thoroughly until the PRXS571 is

completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) may be

used to aid dissolution if necessary. Visually inspect the solution to ensure there are no

visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots as

recommended on the product's Certificate of Analysis, typically at -20°C or -80°C for long-

term storage.

Mandatory Visualizations
Experimental Workflow for PRXS571 Stock Solution
Preparation
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Experimental Workflow for PRXS571 Stock Solution Preparation
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Caption: Workflow for preparing a PRXS571 stock solution.
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Signaling Pathway of the Integrated Stress Response
and PRXS571 Action

Integrated Stress Response (ISR) Pathway and PRXS571 Mechanism
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Caption: PRXS571 activates eIF2B to counteract ISR-mediated translational repression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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